Ethyl 4-(2-((4-chlorophenyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[2-(4-chloroanilino)-2-oxoethoxy]-1-(4-fluorophenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C21H17ClFN3O5/c1-2-30-21(29)20-17(31-12-18(27)24-15-7-3-13(22)4-8-15)11-19(28)26(25-20)16-9-5-14(23)6-10-16/h3-11H,2,12H2,1H3,(H,24,27)
• InChI Key: LTPRHNYYOGEFFR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NC2=CC=C(C=C2)Cl)C3=CC=C(C=C3)F
• Molecular Formula: C21H17ClFN3O5
• Molecular Weight: 445.8 g/mol

Description

Ethyl 4-(2-((4-chlorophenyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C21H17ClFN3O5 and its molecular weight is 445.83. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

A study synthesized new quinazolines and evaluated them as potential antimicrobial agents against various bacterial and fungal strains. These compounds, including derivatives similar in structure to the given chemical, have shown promise in antibacterial and antifungal activities, suggesting their potential utility in developing new antimicrobial therapies (Desai, Shihora, & Moradia, 2007).

Synthesis and Structural Analysis

Another study focused on the synthesis and molecular structure analysis of ethyl 5-(4-chlorophenyl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate, a compound with a structure somewhat related to the chemical . The research includes crystal and molecular structure analysis through X-ray diffraction, revealing insights into the compound's stability and interactions, which could be relevant for designing compounds with specific properties (Achutha et al., 2017).

Novel Heterocyclic Derivatives Synthesis

Research into synthesizing novel heterocyclic derivatives with potential antimicrobial properties also encompasses compounds structurally similar to Ethyl 4-(2-((4-chlorophenyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate. These efforts aim at expanding the arsenal of antimicrobial agents through chemical synthesis and structural innovation, highlighting the compound's role in developing new therapeutic agents (El-kerdawy et al., 1990).

Ultrasound-Assisted Synthesis

A study demonstrated the use of ultrasound irradiation in synthesizing ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates, showcasing an efficient, regioselective, and time-saving methodology. This approach could be beneficial for synthesizing compounds with complex structures, including the one , by significantly reducing reaction times and enhancing yield efficiencies (Machado et al., 2011).